Cas no 103213-55-4 (3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI))
103213-55-4 structure
Product Name:3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI)
CAS No:103213-55-4
MF:C12H14N5NaO6P
MW:378.232993602753
CID:125534
PubChem ID:16219316
Update Time:2025-04-18
3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI)
- (3-hydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl)methyl dihydrogen phosphate,sodium
- 1,N6-ETHENO-2'-DEOXY-ADENOSINE 5'-MONOPHOSPHATE SODIUM SALT
- 3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (...
- 3H-imidazo[2,1-i]purine, 3-(2-deoxy-5-O-phosphonopentofuranosyl)-, monosodium salt
- 1,N6-ETHENO-2'-DEOXYADENOSINE 5'-*MONOPH OSPHATE SOD
- 1,N(sup 6)-etheno-2'-deoxyadenosine 5'-monophosphate Na
- 3H-IMidazo[2,1-i]purine, 3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodiuM salt
- PUBCHEM_16219316
- CID 16219316
- 1,N6-Etheno-2'-deoxyadenosine 5'-monophosphate sodium salt
- 103213-55-4
- DTXSID80585148
-
- Inchi: 1S/C12H14N5O6P.Na/c18-7-3-9(23-8(7)4-22-24(19,20)21)17-6-14-10-11-13-1-2-16(11)5-15-12(10)17;/h1-2,5-9,18H,3-4H2,(H2,19,20,21);
- InChI Key: CRICDNLLDOSMFW-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCC1C(CC(N2C=NC3C4=NC=CN4C=NC2=3)O1)O.[Na]
Computed Properties
- Exact Mass: 378.05812
- Monoisotopic Mass: 378.05793946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 522
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 144.23
- LogP: -0.16330
3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI) Security Information
- WGK Germany:3
- Safety Term:WGK Germany 3
- Storage Condition:−20°C
3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
103213-55-4 (3H-Imidazo[2,1-i]purine,3-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-, disodium salt (9CI)) Related Products
- 2922-74-9(Sodium ((2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-3-hydroxytetrahydrofuran-2-yl)methyl Phosphate)
- 36475-53-3(2-Aminopurine ribodylicacid)
- 151151-31-4(2'-Deoxyadenosine 5'-monophosphate Sodium Salt)
- 103213-41-8(3H-Imidazo[2,1-i]purine,3-(5-O-phosphono-b-D-ribofuranosyl)-,monosodium salt (9CI))
- 103213-51-0(3H-Imidazo[2,1-i]purine,3-(2,3-O-phosphinico-b-D-ribofuranosyl)-, monosodium salt (9CI))
- 26666-45-5(9H-Purin-2-amine,9-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-)
- 13484-60-1(9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)-)
- 131759-78-9(3H-Benzimidazo[2,1-i]purin-9-ol,3-(2-deoxy-3-O-phosphono-b-D-erythro-pentofuranosyl)-)
- 23197-96-8(9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-)
- 103213-52-1(3H-Imidazo[2,1-i]purine,3-[5-O-[hydroxy(phosphonooxy)phosphinyl]-b-D-ribofuranosyl]-, disodium salt (9CI))
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk